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Compound of Interest

Compound Name: Oleyl chloride

Cat. No.: B1353179

Essential Safety and Handling Guide for Oleyl
Chloride

This guide provides critical safety, handling, and disposal information for Oleyl chloride (CAS

112-77-6), tailored for researchers, scientists, and drug development professionals. Adherence
to these procedures is essential for ensuring laboratory safety and minimizing risks associated
with this corrosive and reactive compound.

Hazard Identification and Summary

Oleyl chloride is a corrosive substance that poses significant health risks upon exposure.[1] It
causes severe skin burns and eye damage.[2][3] Inhalation or ingestion can be harmful,
potentially causing serious damage to the respiratory tract and digestive system.[2] A primary
hazard is its reaction with water or moisture, which produces hydrochloric acid and oleic acid.

[415][6]
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Hazard Classification Description Citations

Category 1B/1C: Causes
Skin Corrosion/Irritation severe skin burns and tissue [L1121131[ 7]

destruction.

Category 1: Causes
Serious Eye Damage permanent eye damage and [11[2][3]

burns.

Harmful if inhaled; causes
Acute Toxicity (Inhalation) damage to the respiratory [2]

tract.

Harmful if swallowed; causes
Acute Toxicity (Ingestion) burns to the mouth and [2]

esophagus.

Reacts with water and
Reactivity moisture to release toxic [4][5]

hydrogen chloride gas.

Runoff from fire control or
Environmental Hazard dilution water may cause [2]

pollution.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Oleyl chloride. The following
table outlines the minimum required equipment to prevent exposure.
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Body Part

Required PPE

Specifications and o
. Citations
Best Practices

Eyes/Face

Chemical Splash
Goggles AND Full
Face Shield

Goggles should be

non-vented to protect

against splashes and

vapors.[8] A face

) : [21[3]8][10][1 1]

shield provides a

secondary layer of

protection for the

entire face.[9][10]

Hands

Chemical-Resistant

Gloves

Nitrile, neoprene, or
butyl rubber gloves
are recommended.[9]
[10] Check gloves for
integrity before each [3B19][11]
use. Remove and

dispose of

contaminated gloves

properly.

Body

Chemical-Resistant
Apron OR Impervious
Clothing

Wear a lab coat and
an acid-resistant
apron.[12] For larger
quantities or higher-
risk operations, [B19][11][12]
impervious clothing is

necessary.[3] Ensure

clothing provides full

coverage.

Respiratory

Local Exhaust
Ventilation OR

Respirator

Always handle Oleyl [B1[10][11][13]
chloride in a certified

chemical fume hood.

[71[13] If a fume hood

is not available or

ventilation is

inadequate, use a full-
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face respirator with an
acid gas cartridge.[3]
[10][11]

Chemical-resistant,

closed-toe shoes are

the minimum
Closed-Toe Shoes OR  requirement. For spill
Feet _ [91[12]
HAZ-MAT Boots response or handling

large quantities, HAZ-
MAT boots are
required.[9][12]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is crucial for safety.

Engineering Controls

» Ventilation: All work with Oleyl chloride must be conducted in a well-ventilated area,
preferably within a chemical fume hood with a tested and certified face velocity.[3][13]

o Safety Stations: An accessible and operational safety shower and eyewash station must be
located in the immediate work area.[3][8]

Receiving and Storage

o Storage Area: Store in a cool, dry, well-ventilated, and designated corrosive-materials
storage area.[2][4][13]

» Container: Keep the container tightly closed and sealed until ready for use.[5][13] Store in
the original, corrosive-resistant container.[5]

e Incompatibilities: Store away from incompatible materials such as water, moisture, strong
bases, alcohols, amines, and oxidizing agents.[2][3][5]

» Security: The storage area should be locked to restrict access to authorized personnel only.

[31[7]
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Step-by-Step Handling Procedure

Preparation: Before starting, ensure the fume hood is operational, and all required PPE is
correctly worn. Confirm the location of the nearest eyewash station and safety shower.

Dispensing: Use grounding and bonding for containers to prevent static discharge.[11]
Slowly dispense the required amount into a clean, dry, and compatible container within the
fume hood.

Reaction: If used in a reaction, add Oleyl chloride slowly to the reaction mixture. Be
prepared for a potential exothermic reaction.

Post-Handling: Tightly seal the primary container immediately after use.

Decontamination: Clean any contaminated surfaces using a suitable neutralizing agent
followed by water. Decontaminate all equipment after use.

Hygiene: Wash hands thoroughly with soap and water after handling is complete and before
leaving the laboratory.[3][11]

Spill Response Plan

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but avoid creating airborne vapors.

Wear PPE: Don full PPE, including respiratory protection, before re-entering the area.[2][3]
Contain: Dike the spill to prevent it from spreading.[2]

Absorb & Neutralize: Cover the spill with an inert absorbent material like diatomite, dry sand,
or earth.[2][3][13] Cautiously neutralize the area with a weak base such as soda ash or
sodium bicarbonate.[2][4]

Collect: Carefully shovel the absorbed and neutralized material into a labeled, sealable
container for hazardous waste.[]
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o Clean: Clean the spill area with water, collecting the cleaning water for disposal as
hazardous waste.[2] Do not flush to the sewer system.[2]

o Report: Report the spill to the appropriate environmental health and safety personnel.

Disposal Plan

» Waste Characterization: Oleyl chloride is classified as a corrosive hazardous waste (EPA
RCRA Code: C).[2]

e Collection: Collect all waste, including contaminated absorbents and disposable PPE, in a
designated and properly labeled hazardous waste container. Do not return used material to
its original container.[2]

» Disposal: Dispose of the waste through a licensed hazardous waste disposal contractor, in
accordance with all federal, state, and local regulations.[2][3][5]

Emergency and First Aid Procedures

Immediate action is critical in the event of exposure.
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Exposure Route

First Aid Procedure

Citations

Eye Contact

Hold eyelids open and
immediately flush with a gentle
stream of water for at least 15
minutes.[2][3] Seek immediate
medical attention from an

ophthalmologist.[2]

[213][4](8]

Skin Contact

Immediately remove all
contaminated clothing while
flushing the affected area with
large amounts of soap and
water for at least 15 minutes.
[2][3] Seek immediate medical

attention.[2]

[213][8][13]

Inhalation

Move the victim to fresh air
immediately.[2][3] If breathing
is difficult, administer oxygen.
If the victim is not breathing,
perform CPR (avoiding mouth-
to-mouth).[3] Seek immediate

medical attention.[2][3]

[2](3][13]

Ingestion

Do NOT induce vomiting.[2][3]
[13] Rinse the mouth with
water.[3] If the person is
conscious, give them a small
amount of water to drink.
Never give anything by mouth
to an unconscious person.[2]
Seek immediate medical
attention.[2][3]

[2](3][13]

Physicochemical Data
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Property Value Citations
CAS Number 112-77-6 [11[3][4][14]
Molecular Formula CisH33CIO [11[31[4]1[14]
Molecular Weight 300.91 g/mol [1103][14]
Colorless to light orange/yellow
Appearance . [2][14]
liquid
- , 193 °C @ 4 mmHg / 199-201
Boiling Point [31[14]
°C @ 11 mmHg
Density 0.910 g/cm?3 [31141[14]
_ > 110 °C (> 230 °F) - Closed
Flash Point [31[4]

Cup

Procedural Diagrams
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1. Preparation

Verify Fume Hood
Operation

Don Full PPE
(Goggles, Shield, Gloves, Apron)

Locate Emergency
Shower & Eyewash

2. Hahdling

Dispense Slowly
in Fume Hood

Tightly Seal Container
After Use
Decontaminate
Work Area & Equipment
3. Waste I\@lnagement

Collect Waste in
Labeled Hazardous Container

Wash Hands
Thoroughly

Arrange for Professional
Hazardous Waste Disposal
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Primary Hazards of Oleyl Chloride
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(Skin/Eye Burns)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Oleoyl chloride | C18H33CIO | CID 5364783 - PubChem [pubchem.ncbi.nlm.nih.gov]
. chempak.net [chempak.net]

. file.medchemexpress.com [file.medchemexpress.com]

. vandemark.com [vandemark.com]

. stobec.com [stobec.com]

. hbinno.com [nbinno.com]

. Page loading... [guidechem.com]

. download.basf.com [download.basf.com]

°
(o] (0] ~ (@] ol EEN w N =

. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
e 10. leelinework.com [leelinework.com]
e 11. chemos.de [chemos.de]

e 12. na.bhsl.com [na.bhsl.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1353179?utm_src=pdf-body-img
https://www.benchchem.com/product/b1353179?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Oleoyl-chloride
https://www.chempak.net/msds/OLEOYL%20CHLORIDE.PDF
https://file.medchemexpress.com/batch_PDF/HY-W127344/Oleoyl-Chloride-SDS-MedChemExpress.pdf
https://vandemark.com/wp-content/uploads/2025/01/TDS_Oleoyl-chloride.pdf
https://www.stobec.com/DATA/PRODUIT/4396~v~safety-data-sheet.pdf
https://www.nbinno.com/article/other-organic-chemicals/chemistry-oleoyl-chloride-properties-applications-ft
https://www.guidechem.com/encyclopedia/oleoyl-chloride-dic2371.html
https://download.basf.com/p1/OPIC_090080e88360ffda/en/Acid_Chlorides_and_Chloroformates_-_Safety_and_Handling
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://www.chemos.de/import/data/msds/GB_en/75-36-5-A0004473-GB-en.pdf
https://na.bhs1.com/protective-kit.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 13. spectrumchemical.com [spectrumchemical.com]
e 14. chemimpex.com [chemimpex.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Oleyl
chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1353179#personal-protective-equipment-for-
handling-oleyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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